2,7-Naphthalenedisulfonic acid, 4-amino-5-hydroxy-, monosodium salt
Overview
Description
2,7-Naphthalenedisulfonic acid, 4-amino-5-hydroxy-, monosodium salt, also known as 4,5-dihydroxy-2,7-naphthalenedisulfonic acid monosodium salt, is a chemical compound that has been extensively studied in the field of scientific research. It has been found to have a wide range of applications, particularly in the areas of biochemistry and physiology.
Mechanism of Action
The mechanism of action of 2,7-Naphthalenedisulfonic acid, 4-amino-5-hydroxy-, monosodium salt is not fully understood. However, it is known to act as a competitive inhibitor of tyrosinase, an enzyme involved in the synthesis of melanin. It has also been shown to have antioxidant properties, which may contribute to its biological activity.
Biochemical and Physiological Effects
2,7-Naphthalenedisulfonic acid, 4-amino-5-hydroxy-, monosodium salt has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of tyrosinase, which may have implications for the treatment of hyperpigmentation disorders. It has also been found to have antioxidant properties, which may contribute to its potential as a therapeutic agent for a range of diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 2,7-Naphthalenedisulfonic acid, 4-amino-5-hydroxy-, monosodium salt in lab experiments is its high solubility in water, which makes it easy to handle and use in biochemical assays. However, one limitation is its potential toxicity, which may limit its use in certain applications.
Future Directions
There are a number of future directions for research on 2,7-Naphthalenedisulfonic acid, 4-amino-5-hydroxy-, monosodium salt. One area of interest is its potential as a therapeutic agent for a range of diseases, including cancer and neurodegenerative disorders. Another area of interest is its potential as a tool for studying the activity of enzymes such as tyrosinase and peroxidase. Further research is needed to fully understand the mechanisms of action and potential applications of this compound.
Synthesis Methods
The synthesis of 2,7-Naphthalenedisulfonic acid, 4-amino-5-hydroxy-, monosodium salt can be achieved through various methods. One common method involves the reaction of naphthalene-2,7-disulfonic acid with sodium nitrite and hydrochloric acid, followed by reduction with sodium sulfide. Another method involves the reaction of 2,7-dinitronaphthalene with sodium sulfite and hydrochloric acid, followed by reduction with sodium dithionite.
Scientific Research Applications
2,7-Naphthalenedisulfonic acid, 4-amino-5-hydroxy-, monosodium salt has been extensively studied in the field of scientific research. It has been found to have a wide range of applications, particularly in the areas of biochemistry and physiology. It has been used as a pH indicator in biochemical assays, as well as a substrate for enzymes such as peroxidase and tyrosinase.
properties
IUPAC Name |
sodium;4-amino-5-hydroxy-7-sulfonaphthalene-2-sulfonate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO7S2.Na/c11-8-3-6(19(13,14)15)1-5-2-7(20(16,17)18)4-9(12)10(5)8;/h1-4,12H,11H2,(H,13,14,15)(H,16,17,18);/q;+1/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QPILZZVXGUNELN-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2C=C(C=C(C2=C(C=C1S(=O)(=O)[O-])N)O)S(=O)(=O)O.[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8NNaO7S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4027600 |
Source
|
| Record name | 4-Amino-5-hydroxy-2,7-naphthalenedisulfonic acid monosodium salt | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4027600 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
341.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder |
Source
|
| Record name | 2,7-Naphthalenedisulfonic acid, 4-amino-5-hydroxy-, sodium salt (1:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Product Name |
2,7-Naphthalenedisulfonic acid, 4-amino-5-hydroxy-, monosodium salt | |
CAS RN |
5460-09-3, 17265-34-8 |
Source
|
| Record name | 2,7-Naphthalenedisulfonic acid, 4-amino-5-hydroxy-, sodium salt (1:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 4-Amino-5-hydroxy-2,7-naphthalenedisulfonic acid monosodium salt | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4027600 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Sodium hydrogen 4-amino-5-hydroxynaphthalene-2,7-disulphonate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.024.306 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 4-amino-5-hydroxynaphthalene-2,7-disulphonic acid, sodium salt | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.037.532 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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